Cas no 141-72-0 (1-((2-Butoxypropan-2-yl)oxy)butane)

• Product name: 1-((2-Butoxypropan-2-yl)oxy)butane
• CAS No: 141-72-0
• MF: C₁₁H₂₄O₂
• MW: 188.307064056396
• MDL: MFCD00015248
• CID: 188139
• PubChem ID: 87562314

1-((2-Butoxypropan-2-yl)oxy)butane Chemical and Physical Properties

Names and Identifiers

• 1-((2-Butoxypropan-2-yl)oxy)butane
• Acetone Dibutyl Acetal
• Butane,1,1'-[(1-methylethylidene)bis(oxy)]bis-
• 1-(2-butoxypropan-2-yloxy)butane
• 2,2-Dibutoxypropane
• ACETONE DI-N-BUTYL ACETAL
• acetonepibutylacetal
• 1-(1-butoxy-1-methyl-ethoxy)butane
• 1,1'-[isopropylidenebis(oxy)]dibutane
• 1,1’-[(1-methylethylidene)bis(oxy)]bis-butan
• 5LRS8R1O85
• Butane,1'-[(1-methylethylidene)bis(oxy)]bis-
• A0782
• acetone di-n-butylketal
• MFCD00015248
• CXBFTMAIVDLZLG-UHFFFAOYSA-
• PROPANE, 2,2-DIBUTOXY-
• NSC-58115
• UNII-5LRS8R1O85
• NS00024595
• FT-0691321
• Butane, 1,1'-[(1-methylethylidene)bis(oxy)]bis-
• 2-dibutoxypropane
• 1,1'-((1-METHYLETHYLIDENE)BIS(OXY))BIS(BUTANE)
• AI3-28418
• NSC58115
• CS-0446011
• 141-72-0
• 2,2-di-n-butoxypropane
• ACETONE DIBUTYL KETAL
• AKOS022180306
• DTXSID9059709
• 1,1'-(Isopropylidenebis(oxy))dibutane
• Acetone di-n-butylacetal
• NSC 58115
• Butane, 1,1'-((1-methylethylidene)bis(oxy))bis-
• D88324
• InChI=1/C11H24O2/c1-5-7-9-12-11(3,4)13-10-8-6-2/h5-10H2,1-4H3
• c-(3-chloro-biphenyl-4-yl)-methylaminehydrochloride
• SCHEMBL2138838
• 1-(1-Butoxy-1-methylethoxy)butane #
• Acetone, dibutyl acetal
• EINECS 205-496-4
• 1-[(2-butoxypropan-2-yl)oxy]butane

• MDL： MFCD00015248
• Inchi： InChI=1S/C11H24O2/c1-5-7-9-12-11(3,4)13-10-8-6-2/h5-10H2,1-4H3
• InChI Key： CXBFTMAIVDLZLG-UHFFFAOYSA-N
• SMILES： CCCCOC(C)(C)OCCCC

Computed Properties

• Exact Mass: 188.17800
• Monoisotopic Mass: 188.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5A^2
• Tautomer Count: nothing

Experimental Properties

• Density: 0.84
• Boiling Point: 130°C(lit.)
• Flash Point: 43.3°C
• Refractive Index: 1.4110-1.4140
• PSA: 18.46000
• LogP: 3.35590

1-((2-Butoxypropan-2-yl)oxy)butane Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：3271
• Safety Instruction： S26-S36/37/39-S45
• PackingGroup：III
• HazardClass：3

1-((2-Butoxypropan-2-yl)oxy)butane Customs Data

• HS CODE：2909199090
• Customs Data：

  China Customs Code:

  2909199090

  Overview:

  2909199090. Other acyclic ethers and their halogenated derivatives(Including sulfonation,Nitrosative or nitrosative derivatives). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909199090. other acyclic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%